Cas no 13030-26-7 (2H-1-Benzopyran, 3,4-dihydro-2-methyl-)

• Product Name: 2H-1-Benzopyran, 3,4-dihydro-2-methyl-
• CAS No: 13030-26-7
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1225690
• PubChem ID: 380149
• Update Time: 2025-10-31

2H-1-Benzopyran, 3,4-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 3,4-dihydro-2-methyl-
• 2-methyl-3,4-dihydro-2H-chromene
• SCHEMBL155647
• 2-Methylchromane
• CS-0283271
• 2-Methylchroman
• 2-methyl-3,4-dihydro-2H-1-benzopyran
• SCHEMBL17167266
• DTXSID40327546
• methylchroman
• DTXSID10871208
• EN300-80121
• NSC-665553
• 13030-26-7
• NSC665553

• Inchi： 1S/C10H12O/c1-8-6-7-9-4-2-3-5-10(9)11-8/h2-5,8H,6-7H2,1H3
• InChI Key： KGALVPYTKQIBAA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC1C

Computed Properties

• Exact Mass: 148.089
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-Benzopyran, 3,4-dihydro-2-methyl-

Recent Advances in the Study of 2H-1-Benzopyran, 3,4-dihydro-2-methyl- (CAS: 13030-26-7) in Chemical Biology and Pharmaceutical Research

The compound 2H-1-Benzopyran, 3,4-dihydro-2-methyl- (CAS: 13030-26-7) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzopyran core structure, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. Recent advancements in synthetic chemistry and molecular biology have enabled researchers to delve deeper into the mechanistic insights and applications of this compound, paving the way for novel drug discovery and development.

One of the key areas of interest is the compound's role as a scaffold for designing new bioactive molecules. Studies have demonstrated that modifications to the benzopyran core can lead to derivatives with enhanced pharmacological properties, such as improved bioavailability and target specificity. For instance, recent research published in the Journal of Medicinal Chemistry highlights the synthesis of novel derivatives of 2H-1-Benzopyran, 3,4-dihydro-2-methyl-, which exhibit potent anti-inflammatory and antioxidant activities. These findings underscore the compound's versatility and its potential as a lead structure for developing new therapeutic agents.

In addition to its pharmacological applications, 2H-1-Benzopyran, 3,4-dihydro-2-methyl- has also been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and protein-ligand interactions. A recent study in ACS Chemical Biology reported the use of this benzopyran derivative as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells, providing valuable insights into cellular oxidative stress pathways. This application highlights the compound's utility beyond traditional drug discovery, offering tools for fundamental biological research.

The synthetic pathways for 2H-1-Benzopyran, 3,4-dihydro-2-methyl- have also seen significant improvements. Recent publications in Organic Letters describe innovative catalytic methods for the efficient and stereoselective synthesis of this compound and its derivatives. These advancements not only enhance the accessibility of the compound for research purposes but also reduce the environmental impact of its production, aligning with the principles of green chemistry. Such developments are critical for scaling up production and facilitating further biological and pharmacological studies.

Despite these promising advancements, challenges remain in fully harnessing the potential of 2H-1-Benzopyran, 3,4-dihydro-2-methyl-. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the findings into clinically relevant applications. Future research directions may include the development of targeted delivery systems and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, the compound 2H-1-Benzopyran, 3,4-dihydro-2-methyl- (CAS: 13030-26-7) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from drug discovery to chemical probes, underscore its importance in advancing both fundamental and applied research. Continued innovation in synthetic methodologies and a deeper understanding of its biological mechanisms will be crucial for unlocking its full potential in the years to come.